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Compound of Interest

Compound Name: Salvigenin-d9

Cat. No.: B12411773 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of the

Salvigenin-d9 analytical standard, a crucial tool for researchers in pharmacology and drug

development. This document details the compound's properties, commercial sources, and key

experimental protocols, with a focus on its application in quantitative analysis and its biological

context.

Introduction to Salvigenin and its Deuterated Analog
Salvigenin is a naturally occurring polyphenolic compound belonging to the flavonoid class,

known for its neuroprotective, antitumor, cytotoxic, and immunomodulatory properties.[1][2] Its

deuterated analog, Salvigenin-d9, serves as an ideal internal standard for quantitative

bioanalytical assays, such as those employing liquid chromatography-mass spectrometry (LC-

MS/MS). The incorporation of nine deuterium atoms provides a distinct mass shift, enabling

precise differentiation from the endogenous analyte without significantly altering its chemical

properties.[1] Isotope-labeled Salvigenin is particularly valuable as a neuroprotective agent in

the study of neurodegenerative diseases, acting through mechanisms related to oxidative

stress.[3]

Commercial Availability
Salvigenin-d9 is available from several specialized chemical suppliers as a research-grade

analytical standard. The following table summarizes the offerings from prominent vendors.
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Please note that pricing and availability are subject to change and should be verified directly

with the suppliers.

Supplier
Product
Name

Catalog
Number

Available
Quantities

Purity
Additional
Information

MedchemExp

ress
Salvigenin-d9 HY-N1318S Inquire

>98%

(Typical)

Provided as a

solid.[1][2]

Mithridion Salvigenin-d9 Inquire 50mg High Purity

Guaranteed

50mg

quantity.[4]

Pharmaffiliate

s
Salvigenin-d9

PA STI

078730
Inquire High Purity

Offered as a

stable isotope

standard.[3]

Physicochemical Properties and Representative
Certificate of Analysis
While a specific Certificate of Analysis for Salvigenin-d9 is not publicly available from all

suppliers, a representative CoA for a similar flavonoid, Apigenin, from MedchemExpress

provides insight into the expected quality control parameters.[5]

Table 1: Representative Physicochemical Properties of Salvigenin-d9
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Property Value Source

Molecular Formula C₁₈H₇D₉O₆ [3]

Molecular Weight 337.37 g/mol [3]

Appearance
Light yellow to yellow solid

(Typical)
Based on similar flavonoids[5]

Purity (by HPLC) ≥98.0% Based on similar standards[5]

Storage Conditions

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 1 year, -20°C for 6 months.

Based on similar standards[5]

Table 2: Representative Certificate of Analysis Data

Test Specification Result

Appearance Light yellow to yellow solid Conforms

¹H NMR Spectrum Consistent with structure Consistent

Mass Spectrum Consistent with structure Consistent

Purity (HPLC) ≥98.0% 98.9%

Conclusion

The product has been tested

and complies with the given

specifications.

Complies

Note: This table is a composite

based on a representative

Certificate of Analysis for a

similar compound and typical

industry standards.[5]

Biological Activity and Signaling Pathways of
Salvigenin
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Salvigenin has been shown to exert its biological effects through the modulation of key cellular

signaling pathways. A notable mechanism is its interaction with the PI3K/AKT/GSK-3β pathway,

which is crucial in cell proliferation, survival, and metabolism.

Inhibition of the PI3K/AKT/GSK-3β Signaling Pathway
Research has demonstrated that Salvigenin can suppress the PI3K/AKT/GSK-3β signaling

pathway.[6] This inhibition has been linked to its anti-cancer effects, particularly in

hepatocellular carcinoma, where it can impede glycolysis and chemoresistance.[6] The

pathway is a critical regulator of cell fate, and its modulation by Salvigenin highlights a potential

therapeutic avenue.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10354167/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10354167/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plasma Membrane

Growth Factors

Receptor Tyrosine
Kinase (RTK)

PI3K

Activation

PIP3

Phosphorylation

PIP2

AKT

Activation

GSK-3β

Inhibition

Downstream Effects
(Cell Proliferation, Survival, Glycolysis)

Regulation

Salvigenin

Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Plasma Sample

Spike with
Salvigenin-d9 (Internal Standard)

Protein Precipitation
(e.g., with Acetonitrile)

Centrifuge

Collect Supernatant

Solid-Phase Extraction (SPE)
(e.g., C18 cartridge)

Wash Cartridge
(to remove interferences)

Elute Analytes
(e.g., with Methanol)

Evaporate to Dryness
(under Nitrogen)

Reconstitute in
Mobile Phase

LC-MS/MS Analysis

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12411773?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12411773?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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